Cas no 82039-09-6 (3-HYDROXY-6-NITROBENZO(A)PYRENE)

• Product name: 3-HYDROXY-6-NITROBENZO(A)PYRENE
• CAS No: 82039-09-6
• MF: C₂₀H₁₁NO₃
• MW: 313.30600
• CID: 987359
• PubChem ID: 54809

3-HYDROXY-6-NITROBENZO(A)PYRENE Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-6-NITROBENZO(A)PYRENE
• 6-Nitrobenzo(a)pyren-3-ol
• Benzo(a)pyren-3-ol, 6-nitro-
• 4-Nitrobenzo[pqr]tetraphen-1-ol
• 4-nitrobenzo[a]pyren-1-ol
• DTXSID701002404
• 82039-09-6

• Inchi： InChI=1S/C20H11NO3/c22-18-8-7-15-17(21(23)24)10-12-9-11-3-1-2-4-13(11)14-5-6-16(18)20(15)19(12)14/h1-10,22H
• InChI Key： OISGCZPPZGEACZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC2=C1)C=C(C5=C4C(=C(C=C5)O)C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.07400
• Monoisotopic Mass: 313.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 5.87420